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Compound of Interest

Compound Name: 4-Methyl-3-nitrophenol

Cat. No.: B015662

Technical Support Center: 4-Methyl-3-
nitrophenol

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 4-Methyl-3-nitrophenol.

Physical and Chemical Properties

Property Value

Molecular Formula C7H7NOs3[1][2]

Molecular Weight 153.14 g/mol [1][3]

Appearance Pale yellow to brownish crystalline powder[1][4]

Melting Point 78-81 °C[3][5]

Boiling Point 276 °C at 760 mmHg[4]

Flash Point 125.2 °C[4]

Density 1.32 g/cm3[4]

Solubility Slightly soluble in water. Soluble in ethyl acetate
and methanol.[4][5]

Vapor Pressure 0.000632 mmHg[1]
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Troubleshooting Guide

Q: I accidentally spilled a small amount of 4-Methyl-3-nitrophenol powder on the lab bench.
What should | do?

A: In case of a small spill, you should first ensure the area is well-ventilated and restrict access
to the location.[6] Moisten the spilled material with a damp cloth or paper towel to prevent the
generation of dust.[6] Carefully wipe up the spill and place the contaminated materials in a
sealed, labeled container for proper waste disposal.[6] Clean the spill area thoroughly with
soap and water. Always wear appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat, during cleanup.[6]

Q: I am experiencing skin irritation after handling 4-Methyl-3-nitrophenol. What are the
immediate first aid steps?

A: If you experience skin irritation, immediately remove any contaminated clothing.[6] Wash the
affected skin area thoroughly with soap and plenty of water.[6] Seek medical attention if the
irritation persists or worsens.[6] It is crucial to always wear chemical-resistant gloves when
handling this compound to prevent skin contact.[6]

Q: My sample of 4-Methyl-3-nitrophenol appears darker than expected. Is it still usable?

A: A darker than expected color could indicate the presence of impurities or degradation of the
compound. While it may not necessarily be unusable for all applications, it is recommended to
assess its purity using an appropriate analytical technique (e.g., NMR, HPLC) before
proceeding with sensitive experiments. If purity is critical for your work, it is advisable to use a
fresh, properly stored sample.

Frequently Asked Questions (FAQs)

What are the primary hazards associated with 4-Methyl-3-nitrophenol?
4-Methyl-3-nitrophenol is classified as a hazardous substance. The primary hazards include:
o Skin irritation: Causes skin irritation upon contact.[6]

e Serious eye irritation: Can cause serious eye irritation.[6]
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o Harmful to aquatic life: It has long-lasting harmful effects on aquatic life.[6]

What personal protective equipment (PPE) should | wear when working with 4-Methyl-3-
nitrophenol?

To ensure your safety, the following PPE is mandatory when handling 4-Methyl-3-nitrophenol:
o Eye Protection: Chemical safety goggles or a face shield.[6]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[6]

» Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[6]

e Respiratory Protection: In cases where dust or aerosols may be generated, a NIOSH-
approved respirator is recommended.[6]

How should | properly store 4-Methyl-3-nitrophenol?

Store 4-Methyl-3-nitrophenol in a tightly closed container in a dry, cool, and well-ventilated
area.[6] Keep it away from incompatible materials such as strong oxidizing agents, strong
bases, acids, acid anhydrides, and acid chlorides.[7][8]

What is the correct procedure for disposing of 4-Methyl-3-nitrophenol waste?

Dispose of 4-Methyl-3-nitrophenol waste in accordance with local, state, and federal
regulations.[6] It should be treated as hazardous waste and disposed of in a designated,
labeled container. Do not dispose of it down the drain.[6]

What should | do in case of accidental eye contact with 4-Methyl-3-nitrophenol?

In case of eye contact, immediately flush the eyes with plenty of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.[6] Remove contact lenses if present and easy
to do so. Continue rinsing and seek immediate medical attention.[6]

What happens if 4-Methyl-3-nitrophenol is inhaled?

If inhaled, move the person to fresh air. If they are not breathing, give artificial respiration. Seek
medical attention.[6]
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What are some incompatible materials to avoid when working with 4-Methyl-3-nitrophenol?

Avoid contact with strong oxidizing agents, strong bases, acids, acid anhydrides, and acid
chlorides.[7][8]

Safe Handling Workflow
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Preparation

Review Safety Data Sheet (SDS)
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Ensure proper ventilation (Fume Hood)

\ 4

Wear appropriate Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Proceed to handling

Handling
A

Weigh and handle solid material in a designated area

v Emergency Procedures .

Skin Contact: Eye Contact: Spill:
Wash with soap and water Flush with water for 15 mins Contain and clean up with absorbent material

Avoid creating dust
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Keep container tightly closed when not in use Seek medical attention if necessary

Proceed to cleanup

Cleanup z‘ii Disposal

Clean work area with appropriate solvent

A4

Dispose of waste in a labeled hazardous waste container

\4

Remove and properly dispose of contaminated PPE

\ 4

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Methyl-3-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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